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Compound of Interest

Compound Name: Captafol

Cat. No.: B1668290

The fungicides Captafol and Chlorothalonil, both broad-spectrum agents once widely used in
agriculture, are now under intense scrutiny due to their significant environmental and health
impacts. While both chemicals are effective at controlling a range of fungal diseases, their
distinct toxicological profiles and environmental fates have led to divergent regulatory statuses.
Captafol has been banned in many countries due to its classification as a probable human
carcinogen, whereas Chlorothalonil remains in use in some regions, albeit with increasing
restrictions. This guide provides a detailed comparison of the environmental impact of these
two fungicides, supported by experimental data, to inform researchers, scientists, and drug
development professionals.

Physicochemical and Toxicological Properties

A comparative summary of the key physicochemical and toxicological properties of Captafol
and Chlorothalonil is presented in Table 1. Both fungicides exhibit low water solubility, which
influences their environmental distribution. However, their toxicity profiles differ significantly,

particularly concerning their effects on aquatic organisms and their carcinogenic potential.
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Property Captafol Chlorothalonil
Chemical Class Phthalimide Organochlorine
Water Solubility Low Low (less than 1 mg/L)[1]

Acute Oral LD50 (Rat)

2500-6780 mg/kg[2][3]

>10,000 mg/kg[4]

Acute Dermal LD50 (Rabbit)

15,400 mg/kg[3]

>10,000 mg/kg[4]

Carcinogenicity

Group 2A: Probably
carcinogenic to humans
(IARC)[5]

Group 2B: Possibly
carcinogenic to humans
(IARC)[6]

Regulatory Status

Banned in many countries,
including the United States

and the European Union[7]

Use restricted in many
countries; banned in the

European Union[8]

Environmental Fate and Persistence

The persistence and mobility of a pesticide in the environment are critical factors in determining

its long-term impact. Both Captafol and Chlorothalonil exhibit moderate persistence in soil, but

their degradation pathways and the properties of their metabolites differ.

Captafol is not considered persistent in soil or water systems.[9] Its half-life in soil is reported

to be less than 11 days.[10] Degradation in plants and animals occurs through hydrolytic

cleavage.[11]

Chlorothalonil is moderately persistent in the environment, with a soil half-life of 1 to 2 months.

[12][13] It is not expected to leach significantly into groundwater due to its tendency to bind to

soil.[14][15] However, its primary degradation product, 4-hydroxy-2,5,6-trichloroisophthalonitrile

(also known as SDS-3701), is more persistent and mobile than the parent compound.[16][17]

[18] This metabolite has been detected in groundwater.[1]
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Environmental

Captafol Chlorothalonil
Compartment
) ] ) 1 to 2 months[12][13]; can be
) ) < 3 to 8 days in various soll ]
Soil Half-life shorter (<1-3.5 days) in

types[2][11
ypes(2ii1] specific conditions[19][20]

_ _ <2 hours in water/sediment
) ) Information not readily )
Aquatic Half-life systems, but residues can

available )
persist[12][13]

Low bioaccumulation
) ] Not expected to ]
Bioaccumulation ] potential[14], but can
bioaccumulate[9] ) o
bioaccumulate in fish[18]

N _ Does not leach from basic . _
Mobility in Soll ) Slightly to hardly mobile[1]
soils[2][11]

Ecotoxicity

The impact of Captafol and Chlorothalonil on non-target organisms is a significant concern.
Both fungicides are toxic to aquatic life, but Chlorothalonil is generally considered more toxic to
these organisms.

Captafol is classified as toxic to fish and moderately to very highly toxic to freshwater
invertebrates.[11] It is considered non-toxic to bees.[11]

Chlorothalonil is highly toxic to fish and aquatic invertebrates.[4][6][21] It has also been shown
to be lethal to frogs at low concentrations.[6][8] While considered moderately toxic to birds and
honeybees,[14] some studies suggest it can make bees more vulnerable to pathogens.[6]
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Organism Captafol Chlorothalonil

) 0.027 - 0.190 ppm (Rainbow )
Fish (96-hr LC50) 0.25 mg/L (Rainbow Trout)[4]

Trout)[2][11]

Aquatic Invertebrates (Daphnia 1.8 pg/l (immobilization)[12

q (Dap 3.34 ppmiZ][11] Ha/l ( )12]
magna 96-hr LC50) [13]
Birds (LD50) >2,510 ppm[2][11] 5000 mg/kg (Mallard duck)[4]
Bees Non-toxic[11] Moderately toxic[14]

Experimental Protocols

Detailed experimental methodologies are crucial for the accurate assessment of the
environmental impact of pesticides. The following outlines standard protocols for key
environmental fate and ecotoxicity studies, such as those recommended by the Organisation
for Economic Co-operation and Development (OECD).

Soil Degradation (Aerobic and Anaerobic)
e Guideline: OECD 307

o Methodology: The test substance, typically radiolabeled, is applied to soil samples. These
samples are then incubated under controlled aerobic or anaerobic conditions at a constant
temperature and moisture level. At specified intervals, soil samples are extracted and
analyzed to determine the concentration of the parent compound and its degradation
products. This data is used to calculate the dissipation time for 50% of the substance (DT50).
[16]

Hydrolysis as a Function of pH
e Guideline: OECD 111

o Methodology: The chemical is dissolved in sterile aqueous buffer solutions of different pH
values (typically 4, 7, and 9). The solutions are incubated in the dark at a constant
temperature. Samples are taken at various time points and analyzed for the concentration of
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the test substance. This allows for the determination of the hydrolysis rate and half-life at
different pH levels.[16]

Acute Toxicity to Fish
e Guideline: OECD 203

o Methodology: Fish are exposed to a range of concentrations of the test substance in water
for 96 hours. The mortality and any sublethal effects are observed and recorded at 24, 48,
72, and 96 hours. The LC50 (the concentration that is lethal to 50% of the test organisms) is
then calculated.

Environmental Impact and Degradation Pathways

The following diagrams illustrate the comparative environmental fate of Captafol and
Chlorothalonil and a general workflow for assessing the environmental risk of fungicides.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Environmental_Fate_of_Chlorothalonil_versus_the_Obscure_Data_on_Chloraniformethan.pdf
https://www.benchchem.com/product/b1668290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Chlorothalonil Environmental Fate

Runoff/Drift

Chlorothalonil o
Application

ocgacauon 4-hydroxychlorothalonil
tv2 = 1-2 months (More persistent & mobile)

Captafol Environmental Fate

Plants/Animals

Uptake

Runoff/Drift

Captafol Hydrolytic Cleavage

Degradation
(t2 < 11 days)

Click to download full resolution via product page

Caption: Comparative environmental fate of Captafol and Chlorothalonil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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